Cas no 362657-66-7 (5-bromotricyclo8.2.1.0,3,8trideca-3,5,7-trien-13-one)

• Product Name: 5-bromotricyclo8.2.1.0,3,8trideca-3,5,7-trien-13-one
• CAS No: 362657-66-7
• MF: C₁₃H₁₃BrO
• MW: 265.145723104477
• MDL: MFCD24663013
• CID: 4649893
• PubChem ID: 17986077
• Update Time: 2025-07-09

5-bromotricyclo8.2.1.0,3,8trideca-3,5,7-trien-13-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5,6,7,8,9,10-hexahydro-6,9-methanobenzo[8]annulen-11-one
• 5-bromotricyclo[8.2.1.0,3,8]trideca-3,5,7-trien-13-one
• 5-bromotricyclo8.2.1.0,3,8trideca-3,5,7-trien-13-one

• MDL： MFCD24663013
• Inchi： 1S/C13H13BrO/c14-12-4-3-8-5-9-1-2-10(13(9)15)6-11(8)7-12/h3-4,7,9-10H,1-2,5-6H2
• InChI Key： NSDVBODNBFCXBO-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2=C(C=1[H])C([H])([H])C1([H])C(C([H])(C2([H])[H])C([H])([H])C1([H])[H])=O

Additional information on 5-bromotricyclo8.2.1.0,3,8trideca-3,5,7-trien-13-one

Comprehensive Overview of 5-Bromotricyclo[8.2.1.0^3,8]trideca-3,5,7-trien-13-one (CAS No. 362657-66-7)

The compound 5-bromotricyclo[8.2.1.0^3,8]trideca-3,5,7-trien-13-one (CAS No. 362657-66-7) is a highly specialized organic molecule with a unique tricyclic structure. Its brominated aromatic system and ketone functional group make it a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

One of the most searched questions about 5-bromotricyclo[8.2.1.0^3,8]trideca-3,5,7-trien-13-one revolves around its synthetic routes and reactivity. The presence of a bromine atom at the 5-position offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings, which are pivotal in modern organic synthesis. This aligns with the growing demand for efficient catalytic methods and atom-economical transformations, topics frequently explored in academic and industrial research.

Another hot topic related to this compound is its role in photophysical studies. The conjugated triene system and the ketone moiety may contribute to unique UV-Vis absorption or fluorescence properties, making it a candidate for optoelectronic materials. With the rise of organic electronics and LED technologies, researchers are keen to explore such structures for their potential in light-emitting diodes (OLEDs) or sensors.

From a pharmaceutical perspective, the tricyclic scaffold of 5-bromotricyclo[8.2.1.0^3,8]trideca-3,5,7-trien-13-one resembles cores found in bioactive natural products. This has sparked interest in its use as a building block for medicinal chemistry, particularly in the design of kinase inhibitors or anti-inflammatory agents. The compound's CAS No. 362657-66-7 is often referenced in patent literature, highlighting its relevance in intellectual property and drug development pipelines.

In the context of sustainability, the synthesis and handling of brominated compounds like this one are under scrutiny. Researchers are exploring eco-friendly bromination methods and catalytic recycling to minimize environmental impact. This aligns with broader industry shifts toward green solvents and renewable feedstocks, topics that dominate discussions in chemical engineering forums and scientific conferences.

For those searching "5-bromotricyclo[8.2.1.0^3,8]trideca-3,5,7-trien-13-one supplier" or "CAS 362657-66-7 price", it's important to note that the compound is typically available through specialized chemical suppliers and custom synthesis providers. Its niche applications mean that pricing and availability may vary based on purity requirements and batch size, reflecting the broader challenges of sourcing high-value intermediates.

In summary, 5-bromotricyclo[8.2.1.0^3,8]trideca-3,5,7-trien-13-one (CAS No. 362657-66-7) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in areas like drug discovery, material science, and sustainable chemistry. As interest in tailored molecular architectures grows, this compound is likely to remain a focal point for innovation and application-driven studies.